Cas no 741625-48-9 (2-(1-Aminoethyl)-4-bromophenol)

• Product Name: 2-(1-Aminoethyl)-4-bromophenol
• CAS No: 741625-48-9
• MF: C₈H₁₀BrNO
• MW: 216.07510137558
• CID: 2885500
• PubChem ID: 62368730
• Update Time: 2025-05-20

2-(1-Aminoethyl)-4-bromophenol Chemical and Physical Properties

Names and Identifiers

• 2-(1-Aminoethyl)-4-bromophenol
• AS04674

• Inchi： 1S/C8H10BrNO/c1-5(10)7-4-6(9)2-3-8(7)11/h2-5,11H,10H2,1H3
• InChI Key： WPXYTMUWZPNGLQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)C(C)N)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• XLogP3: 2.1
• Topological Polar Surface Area: 46.2

Additional information on 2-(1-Aminoethyl)-4-bromophenol

Professional Introduction to 2-(1-Aminoethyl)-4-bromophenol (CAS No. 741625-48-9)

2-(1-Aminoethyl)-4-bromophenol, identified by its Chemical Abstracts Service (CAS) number CAS No. 741625-48-9, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound has garnered attention due to its versatile structural properties and potential applications in drug development and molecular biology research. The presence of both an aminoethyl group and a bromophenol moiety makes it a valuable intermediate for synthesizing complex molecules with therapeutic implications.

The< strong>aminoethyl side chain introduces a reactive amine functionality, which can participate in various chemical reactions such as condensation, coupling, and nucleophilic substitution. This feature is particularly useful in the synthesis of peptides, proteins, and other biomolecules where precise functionalization is required. On the other hand, the< strong>bromophenol core provides a halogenated aromatic ring system, which is a common structural motif in many pharmaceuticals. The bromine atom can serve as a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of more elaborate molecular architectures.

In recent years, there has been a growing interest in developing novel therapeutic agents that target specific biological pathways. 2-(1-Aminoethyl)-4-bromophenol has emerged as a promising building block in this context. Its unique structural features make it suitable for designing molecules that interact with biological targets such as enzymes and receptors. For instance, the< strong>aminoethyl group can be used to create hydrogen bonds or salt bridges with biological targets, enhancing binding affinity and selectivity.

One of the most exciting applications of 2-(1-Aminoethyl)-4-bromophenol is in the development of anticancer agents. Brominated phenols have shown significant promise in preclinical studies due to their ability to inhibit key enzymes involved in cancer cell proliferation and survival. The< strong>bromophenol moiety can be incorporated into small-molecule inhibitors that target kinases and other signaling proteins crucial for cancer progression. Additionally, the< strong>aminoethyl group can be used to link multiple pharmacophores together, creating polypharmacological agents that simultaneously target multiple pathways involved in cancer.

The compound's potential extends beyond oncology into other therapeutic areas such as inflammation and neurodegenerative diseases. Researchers have explored its use in designing molecules that modulate inflammatory pathways by interacting with cytokine receptors or enzymes like cyclooxygenase (COX). The< strong>bromophenol core is particularly interesting because it can be modified to produce selective inhibitors that target specific inflammatory mediators without causing unwanted side effects.

In neurodegenerative disease research, 2-(1-Aminoethyl)-4-bromophenol has been investigated as a possible precursor for developing treatments for conditions like Alzheimer's disease and Parkinson's disease. The< strong>aminoethyl group can be used to attach neuroprotective agents or chelating ligands that target toxic protein aggregates associated with these diseases. The< strong>bromophenol moiety also offers opportunities for designing molecules that interact with neurotransmitter receptors or ion channels affected by neurodegeneration.

The synthesis of< strong>2-(1-Aminoethyl)-4-bromophenol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated phenols followed by amine functionalization. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have also been employed to introduce the< strong>bromophenol core efficiently.

In conclusion, 2-(1-Aminoethyl)-4-bromophenol (CAS No. 741625-48-9) is a versatile compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an invaluable intermediate for synthesizing complex molecules with therapeutic applications across multiple disease areas. As research continues to uncover new biological targets and mechanisms, the importance of compounds like this will only continue to grow.